![molecular formula C13H19NO5 B6211771 4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate CAS No. 2731007-06-8](/img/new.no-structure.jpg)
4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate
Overview
Description
4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate is a chemical compound with the molecular formula C13H19NO5 and a molecular weight of 269.3 g/mol . This compound is characterized by its spirocyclic structure, which includes a tert-butyl group, an ethyl group, and two carboxylate groups. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate typically involves multiple steps, including the formation of the spirocyclic core and the introduction of functional groups. The specific synthetic routes and reaction conditions can vary, but common methods include:
Formation of the Spirocyclic Core: This step often involves cyclization reactions using appropriate precursors.
Introduction of Functional Groups: The tert-butyl and ethyl groups are introduced through alkylation reactions, while the carboxylate groups are typically added via esterification or carboxylation reactions.
Industrial production methods for this compound may involve optimization of these synthetic routes to improve yield and purity, as well as the use of large-scale reactors and purification techniques.
Chemical Reactions Analysis
4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the oxo group to hydroxyl groups.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or alcohols. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate involves its interactions with molecular targets such as enzymes and receptors. The compound’s spirocyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. The pathways involved in its mechanism of action can vary depending on the specific application and target .
Comparison with Similar Compounds
4-tert-butyl 5-ethyl 6-oxo-4-azaspiro[2.3]hexane-4,5-dicarboxylate can be compared with other similar compounds, such as:
5-tert-butyl 1-ethyl 5-azaspiro[2.4]heptane-1,5-dicarboxylate: This compound has a similar spirocyclic structure but with different substituents and ring sizes.
tert-butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate: This compound features a diazaspiro structure and different functional groups.
The uniqueness of this compound lies in its specific combination of functional groups and spirocyclic core, which confer distinct chemical and biological properties .
Properties
CAS No. |
2731007-06-8 |
|---|---|
Molecular Formula |
C13H19NO5 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
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